5-Octyl-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-octyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H19N3S/c1-2-3-4-5-6-7-8-9-12-13-10(11)14-9/h2-8H2,1H3,(H2,11,13)
• InChI Key: YMIQAJNFLWQEOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=NN=C(S1)N
• Molecular Formula: C10H19N3S
• DSSTOX Substance ID: DTXSID701327991
• Molecular Weight: 213.35 g/mol
• Solubility: 9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 118863-97-1

Description

5-Octyl-1,3,4-thiadiazol-2-amine is a chemical compound with the molecular formula C10H19N3S and a molecular weight of 213.35. It is a powder at room temperature.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives, such as 5-Octyl-1,3,4-thiadiazol-2-amine, has been reported in the literature. These compounds are typically synthesized through reactions involving phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride.

Molecular Structure Analysis

The molecular structure of 5-Octyl-1,3,4-thiadiazol-2-amine is characterized by the presence of a 1,3,4-thiadiazole ring, which is a five-membered ring containing sulfur and two nitrogen atoms. The InChI code for this compound is 1S/C10H19N3S/c1-2-3-4-5-6-7-8-9-12-13-10(11)14-9/h2-8H2,1H3,(H2,11,13).

Chemical Reactions Analysis

1,3,4-Thiadiazole derivatives, including 5-Octyl-1,3,4-thiadiazol-2-amine, have been found to exhibit a broad range of biological activities. The presence of the =N-C-S moiety and strong aromaticity of the ring are thought to contribute to these activities.

Physical And Chemical Properties Analysis

5-Octyl-1,3,4-thiadiazol-2-amine is a powder at room temperature. It has a predicted melting point of 186-187°C and a predicted boiling point of 344.6°C at 760 mmHg. The compound has a predicted density of 1.1 g/cm3 and a predicted refractive index of n20D 1.54. Its pKb value is predicted to be 3.76.

Scientific Research Applications

Anti-Cancer Properties

• Researchers have explored derivatives of 5-Octyl-1,3,4-thiadiazol-2-amine as potential anti-cancer agents. . Further investigations into its mechanism of action and efficacy are ongoing.

STAT3 Inhibition

• Signal transducer and activator of transcription 3 (STAT3 ) is an attractive target for cancer therapy. . These compounds may interfere with STAT3 signaling pathways, potentially impacting tumor growth and metastasis.

Proteomics Research

• 5-Octyl-1,3,4-thiadiazol-2-amine is available as a product for proteomics research. .

Safety and Hazards

The safety information for 5-Octyl-1,3,4-thiadiazol-2-amine indicates that it has several hazard statements, including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

5-Octyl-1,3,4-thiadiazol-2-amine is a derivative of 1,3,4-thiadiazole, a heterocyclic compound that has been shown to have diverse pharmacological activities 1,3,4-thiadiazol derivatives have been reported to exhibit anticancer properties , suggesting potential targets within cancer cell lines.

Mode of Action

It’s known that 1,3,4-thiadiazol derivatives can interact with various cellular targets to exert their effects . For instance, some derivatives have shown good anti-proliferative effects against cancer cell lines .

Pharmacokinetics

The compound’s molecular weight of 21334 may influence its bioavailability and distribution within the body.

Result of Action

Some 1,3,4-thiadiazol derivatives have demonstrated promising anticancer activity, suggesting their potential as lead compounds for further drug development .